Cas no 301853-70-3 (3-[5-(chloromethyl)-3-isoxazolyl]Benzonitrile)

• Product Name: 3-[5-(chloromethyl)-3-isoxazolyl]Benzonitrile
• CAS No: 301853-70-3
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 2113376
• PubChem ID: 57498345
• Update Time: 2025-04-21

3-[5-(chloromethyl)-3-isoxazolyl]Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[5-(chloromethyl)-3-isoxazolyl]Benzonitrile
• 301853-70-3
• PDXPZPREEMYBSH-UHFFFAOYSA-N
• DA-24400
• SCHEMBL1219666
• 3-(5-chloromethyl-isoxazol-3-yl)-benzonitrile

• Inchi： 1S/C11H7ClN2O/c12-6-10-5-11(14-15-10)9-3-1-2-8(4-9)7-13/h1-5H,6H2
• InChI Key： PDXPZPREEMYBSH-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=CC=C(C#N)C=2)=NO1

Computed Properties

• Exact Mass: 218.0246905Da
• Monoisotopic Mass: 218.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų